Cas no 118564-88-8 (Methyl-(benzothiophen-2-yl)-oxime)

• Product Name: Methyl-(benzothiophen-2-yl)-oxime
• CAS No: 118564-88-8
• MF: C₁₀H₉NOS
• MW: 191.249561071396
• CID: 1208249
• PubChem ID: 14302403
• Update Time: 2025-04-20

Methyl-(benzothiophen-2-yl)-oxime Chemical and Physical Properties

Names and Identifiers

• Methyl-(benzothiophen-2-yl)-oxime
• 2-Acetyl benzo[b]thiophene oxime
• 1-(benzo[b]thiophen-2-yl)ethanone oxime
• 1-BENZO[B]THIOPHEN-2-YL-ETHANONE OXIME
• 2-Acetyl benzo[b]thiophene oxime; 1-(benzo[b]thiophen-2-yl)ethanone oxime; 1-BENZO[B]THIOPHEN-2-YL-ETHANONE OXIME;
• (Z)-1-(Benzo[b]thiophen-2-yl)acetaldehyde oxime
• 118564-88-8
• 147396-07-4
• SCHEMBL1444814
• (NE)-N-[1-(1-benzothiophen-2-yl)ethylidene]hydroxylamine
• AKOS006277262
• SCHEMBL9233096
• (Z)-1-(Benzo[b]?thiophen-?2-?yl)ethanone Oxime

• Inchi： 1S/C10H9NOS/c1-7(11-12)10-6-8-4-2-3-5-9(8)13-10/h2-6,12H,1H3/b11-7+
• InChI Key： LYNWDHNMGAKITE-YRNVUSSQSA-N
• SMILES： S1C(/C(/C)=N/O)=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 191.04000
• Monoisotopic Mass: 191.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 60.8Ų

Experimental Properties

• PSA: 60.83000
• LogP: 3.09950